Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester
Brand Name: Vulcanchem
CAS No.: 136049-37-1
VCID: VC21214190
InChI: InChI=1S/C7H9F9O4SSi/c1-22(2,3)20-21(17,18)7(15,16)6(13,14)19-5(11,12)4(8,9)10/h1-3H3
SMILES: C[Si](C)(C)OS(=O)(=O)C(C(OC(C(F)(F)F)(F)F)(F)F)(F)F
Molecular Formula: C7H9F9O4SSi
Molecular Weight: 388.28 g/mol

Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester

CAS No.: 136049-37-1

Cat. No.: VC21214190

Molecular Formula: C7H9F9O4SSi

Molecular Weight: 388.28 g/mol

* For research use only. Not for human or veterinary use.

Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester - 136049-37-1

CAS No. 136049-37-1
Molecular Formula C7H9F9O4SSi
Molecular Weight 388.28 g/mol
IUPAC Name trimethylsilyl 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethanesulfonate
Standard InChI InChI=1S/C7H9F9O4SSi/c1-22(2,3)20-21(17,18)7(15,16)6(13,14)19-5(11,12)4(8,9)10/h1-3H3
Standard InChI Key TXHZECVJWFWGDH-UHFFFAOYSA-N
SMILES C[Si](C)(C)OS(=O)(=O)C(C(OC(C(F)(F)F)(F)F)(F)F)(F)F
Canonical SMILES C[Si](C)(C)OS(=O)(=O)C(C(OC(C(F)(F)F)(F)F)(F)F)(F)F

Chemical Structure and Fundamental Properties

Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester, identified by CAS number 136049-37-1, possesses a complex molecular structure featuring multiple fluorine atoms arranged in a specific configuration. The compound is characterized by its molecular formula C7H9F9O4SSi and has a molecular weight of 388.28 g/mol . Its IUPAC name is trimethylsilyl 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethanesulfonate, which precisely describes its structural components .

The compound features several key structural elements: a central sulfonate group, a heavily fluorinated segment consisting of a tetrafluoroethane component connected to a pentafluoroethoxy group (totaling nine fluorine atoms), and a trimethylsilyl ester portion. This unique arrangement contributes to the compound's distinctive chemical behavior and applications.

Physical and Chemical Properties

The physical and chemical properties of Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester are presented in Table 1, compiled from available research data.

PropertyValueSource
Physical StateNot specified in available literature-
Molecular FormulaC7H9F9O4SSi
Molecular Weight388.28 g/mol
Boiling Point232.6±40.0 °C (Predicted)
Density1.477±0.06 g/cm3 (Predicted)
Standard InChIInChI=1S/C7H9F9O4SSi/c1-22(2,3)20-21(17,18)7(15,16)6(13,14)19-5(11,12)4(8,9)10/h1-3H3

Like many highly fluorinated compounds, this substance likely exhibits exceptional thermal and chemical stability due to the strength of carbon-fluorine bonds. The presence of the trimethylsilyl group contributes to its particular reactivity profile, making it valuable as a synthetic intermediate in various chemical processes.

Applications and Industrial Uses

Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester serves multiple important functions across different domains, with particular significance in organic synthesis and specialty chemicals.

Role in Organic Synthesis

Current Research Directions

Research involving Tetrafluoro-2-(pentafluoroethoxy)ethanesulfonic acid trimethylsilyl ester spans multiple domains, reflecting both its practical applications and broader concerns associated with fluorinated compounds.

Environmental Monitoring Studies

Recent studies have focused on the presence and behavior of PFAS compounds in various environmental matrices. These investigations aim to develop comprehensive assessments of their environmental distribution, fate, and potential impacts on ecosystems.

Synthetic Methodology Development

Research efforts likely include development of improved synthetic methodologies for this and related compounds, aiming to enhance yield, purity, and potentially reduce environmental impact of the manufacturing process. Such improvements could expand the practical applications of this specialized chemical.

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